END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER
Overview
Description
END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER: is a specialized chemical compound used primarily in the field of flame retardancy. This compound is characterized by the presence of bromine atoms, which are known for their flame-retardant properties. The end capping of the epoxy oligomer enhances its stability and performance in various applications.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER typically involves the reaction of an epoxy resin with a brominating agent. The process can be divided into several steps:
Epoxy Resin Preparation: The base epoxy resin is prepared through the reaction of epichlorohydrin with bisphenol A.
Bromination: The epoxy resin is then reacted with a brominating agent such as tetrabromobisphenol A (TBBPA) under controlled conditions to introduce bromine atoms into the structure.
End Capping: The brominated epoxy resin is further reacted with an end-capping agent to stabilize the compound and enhance its properties.
Industrial Production Methods: In industrial settings, the production of this compound involves large-scale reactors and precise control of reaction conditions to ensure consistent quality and performance. The process includes:
Mixing and Heating: The reactants are mixed in a reactor and heated to the required temperature.
Reaction Monitoring: The reaction progress is monitored using analytical techniques to ensure complete bromination and end capping.
Purification: The final product is purified to remove any unreacted materials and by-products.
Chemical Reactions Analysis
Types of Reactions: END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER undergoes several types of chemical reactions, including:
Oxidation: The compound can undergo oxidation reactions, leading to the formation of various oxidized products.
Reduction: Reduction reactions can occur, especially in the presence of reducing agents, resulting in the removal of bromine atoms.
Substitution: The bromine atoms in the compound can be substituted with other functional groups through nucleophilic substitution reactions.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include hydrogen peroxide and potassium permanganate.
Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.
Substitution: Nucleophiles like hydroxide ions and amines are commonly used in substitution reactions.
Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to the formation of brominated alcohols, while reduction can produce debrominated epoxy compounds.
Scientific Research Applications
END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER has a wide range of scientific research applications, including:
Chemistry: Used as a flame retardant in polymer chemistry to enhance the fire resistance of materials.
Biology: Investigated for its potential effects on biological systems, particularly in studies related to toxicity and environmental impact.
Medicine: Explored for its potential use in medical devices and materials that require flame retardancy.
Industry: Widely used in the electronics industry for the production of flame-retardant circuit boards and other components.
Mechanism of Action
The flame-retardant properties of END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER are primarily due to the presence of bromine atoms. The mechanism involves:
Thermal Decomposition: Upon heating, the compound decomposes to release bromine radicals.
Radical Scavenging: The bromine radicals react with free radicals generated during combustion, interrupting the combustion process and reducing the spread of flames.
Formation of Protective Layer: The decomposition products form a protective char layer on the material’s surface, further inhibiting combustion.
Comparison with Similar Compounds
Tetrabromobisphenol A (TBBPA): A widely used brominated flame retardant with similar properties.
Hexabromocyclododecane (HBCD): Another brominated flame retardant used in various applications.
Decabromodiphenyl Ether (DecaBDE): Known for its high bromine content and flame-retardant properties.
Uniqueness: END CAPPED AND PARTIALLY END CAPPED BROMINATED EPOXY OLIGOMER is unique due to its end-capped structure, which enhances its stability and performance compared to other brominated flame retardants. The partial end capping allows for a balance between reactivity and stability, making it suitable for a wide range of applications.
Properties
CAS No. |
139638-58-7 |
|---|---|
Molecular Formula |
C10H13NO3 |
Molecular Weight |
0 |
Origin of Product |
United States |
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